Cas no 1423057-36-6 (2-(Azetidin-3-yl)acetonitrile hydrochloride)

• Product Name: 2-(Azetidin-3-yl)acetonitrile hydrochloride
• CAS No: 1423057-36-6
• MF: C₅H₉ClN₂
• MW: 132.591359853745
• MDL: MFCD28501222
• CID: 2094137
• PubChem ID: 89407406
• Update Time: 2025-10-21

2-(Azetidin-3-yl)acetonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Azetidin-3-yl)acetonitrile hydrochloride
• 2-(Azetidin-3-yl)acetonitrile HCl
• SB11121
• Z2512942957
• AS-52277
• F2158-1595
• SY032761
• DB-394579
• P14687
• 2-(3-Azetidinyl)acetonitrile Hydrochloride
• MFCD28501222
• YGC05736
• 2-(azetidin-3-yl)acetonitrilehydrochloride
• 3-Azetidineacetonitrile, hydrochloride
• EN300-269376
• AKOS025289616
• 1423057-36-6
• SCHEMBL14697286
• 2-(azetidin-3-yl)acetonitrile;hydrochloride
• CS-0052251
• 824-105-3

• MDL： MFCD28501222
• Inchi： 1S/C5H8N2.ClH/c6-2-1-5-3-7-4-5;/h5,7H,1,3-4H2;1H
• InChI Key： SJSKCHPFJJQTBK-UHFFFAOYSA-N
• SMILES： Cl.N1CC(CC#N)C1

Computed Properties

• Exact Mass: 132.0454260g/mol
• Monoisotopic Mass: 132.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 95.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Other non-metal halides

Additional information on 2-(Azetidin-3-yl)acetonitrile hydrochloride

2-(Azetidin-3-yl)acetonitrile hydrochloride: A Comprehensive Overview

The compound with CAS No. 1423057-36-6, known as 2-(Azetidin-3-yl)acetonitrile hydrochloride, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a hydrochloride salt of 2-(azetidin-3-yl)acetonitrile, which belongs to the class of azetidine derivatives. Azetidine, a four-membered ring containing one nitrogen atom, is a saturated cyclic amine that exhibits distinct chemical and biological properties. The presence of the acetonitrile group further enhances the compound's reactivity and functional versatility.

2-(Azetidin-3-yl)acetonitrile hydrochloride has been extensively studied for its role in drug discovery and chemical synthesis. Recent research highlights its potential as a building block in the construction of bioactive molecules, particularly in the development of peptide mimetics and small-molecule inhibitors. The compound's ability to form stable bonds with various functional groups makes it an invaluable tool in medicinal chemistry. For instance, studies have demonstrated its utility in the synthesis of HIV protease inhibitors, where its structural rigidity contributes to enhanced enzymatic activity.

The synthesis of 2-(Azetidin-3-yl)acetonitrile hydrochloride involves a multi-step process that typically begins with the preparation of azetidine derivatives. One common approach is the ring-opening reaction of azetidine using appropriate electrophiles, followed by nucleophilic substitution to introduce the acetonitrile group. The final step involves protonation with hydrochloric acid to form the hydrochloride salt. This method ensures high purity and stability, making it suitable for both laboratory and industrial applications.

From an application standpoint, 2-(Azetidin-3-yl)acetonitrile hydrochloride has found niche uses in materials science as well. Its ability to act as a chelating agent has been exploited in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal for gas storage and separation applications. Recent advancements in MOF technology have further highlighted the compound's potential in environmental remediation, particularly in the capture of greenhouse gases such as carbon dioxide.

In terms of biological activity, 2-(Azetidin-3-yl)acetonitrile hydrochloride has shown promising results in preclinical studies targeting various disease states. For example, it has been evaluated as a potential anticancer agent due to its ability to inhibit key enzymes involved in cell proliferation. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammatory diseases, offering new avenues for therapeutic intervention.

Recent studies have also focused on optimizing the synthesis and purification processes of 2-(Azetidin-3-yl)acetonitrile hydrochloride to enhance its scalability and cost-effectiveness. Green chemistry approaches, such as catalytic asymmetric synthesis and solvent-free reactions, have been implemented to reduce environmental impact while maintaining product quality. These advancements underscore the compound's importance in sustainable chemical manufacturing.

In conclusion, 2-(Azetidin-3-yl)acetonitrile hydrochloride (CAS No. 1423057-36-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent research breakthroughs, positions it as a valuable asset in both academic and industrial settings. As ongoing investigations continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.